Cas no 146862-49-9 (Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide, (1a,4ab,7ab)- (9CI))

Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide, (1a,4ab,7ab)- (9CI) structure
146862-49-9 structure
Product Name:Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide, (1a,4ab,7ab)- (9CI)
CAS No:146862-49-9
MF:C31H34N2O2S
MW:498.678866863251
CID:165286
PubChem ID:3073160
Update Time:2025-04-19

Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide, (1a,4ab,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide, (1a,4ab,7ab)- (9CI)
    • 2-(1-oxo-4,4-diphenyl-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrol-6-yl)-1-(4-pyrrolidin-1-ylphenyl)ethanone
    • Thiopyrano[2,3-c]pyrrole,octahydro-4,4-diphenyl-6-[[2-(1-pyrrolidinyl)phenyl]acetyl]-, 1-oxide...
    • 2-(1-oxido-4,4-diphenylhexahydrothiopyrano[2,3-c]pyrrol-6(2H)-yl)-1-(4-pyrrolidin-1-ylphenyl)ethanone
    • Thiopyrano(2,3-c)pyrrole, octahydro-4,4-diphenyl-6-((2-(1-pyrrolidinyl)phenyl)acetyl)-, 1-oxide, (1-alpha,4a-beta,7a-beta)-(+-)-
    • 2-(2-oxo-5,5-diphenyl-2$l^{4}-thia-8-azabicyclo[4.3.0]non-8-yl)-1-(4-p yrrolidin-1-ylphenyl)ethanone
    • DTXSID70932945
    • 146862-49-9
    • 6-{2-Oxo-2-[4-(pyrrolidin-1-yl)phenyl]ethyl}-4,4-diphenyloctahydro-1H-1lambda~4~-thiopyrano[2,3-c]pyrrol-1-one
    • Inchi: 1S/C31H34N2O2S/c34-29(24-13-15-27(16-14-24)33-18-7-8-19-33)22-32-21-28-30(23-32)36(35)20-17-31(28,25-9-3-1-4-10-25)26-11-5-2-6-12-26/h1-6,9-16,28,30H,7-8,17-23H2
    • InChI Key: QQUOSBGLSBFFDK-UHFFFAOYSA-N
    • SMILES: S1(CCC(C2C=CC=CC=2)(C2C=CC=CC=2)C2CN(CC(C3C=CC(=CC=3)N3CCCC3)=O)CC12)=O

Computed Properties

  • Exact Mass: 498.23432
  • Monoisotopic Mass: 498.234
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.9
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 728.2°C at 760 mmHg
  • Flash Point: 394.2°C
  • Refractive Index: 1.688
  • PSA: 40.62
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.